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Compound of Interest

Compound Name: UcD38B HCI

Cat. No.: B611543

This document provides a comprehensive technical overview of UCD38B Hydrochloride (HCI),
a specialized small molecule inhibitor. It is intended for researchers, scientists, and
professionals in the field of drug development who require a deep understanding of this
compound's properties, mechanism, and practical application in a laboratory setting.

Introduction: The Scientific Context of UCD38B HCI

UCD38B HClI is a cell-permeable small molecule that has been identified as an intracellular
inhibitor of urokinase-type plasminogen activator (uPA).[1] Its primary significance in biomedical
research lies in its ability to induce programmed necrosis in both proliferative and non-
proliferative high-grade glioma cells.[1] This unique mode of action distinguishes it from
conventional apoptotic inducers and presents a novel therapeutic avenue for aggressive
cancers that are often resistant to standard treatments. Understanding the technical nuances of
UCD38B HCI is paramount for its effective utilization in preclinical research and development.

Physicochemical Properties

A thorough grasp of a compound's physical and chemical characteristics is fundamental to
experimental design, ensuring accuracy in solution preparation, and interpreting results.

Molecular Formula and Weight

The chemical formula and molecular weight are critical for preparing solutions of precise
concentrations. UCD38B is supplied as a hydrochloride salt to enhance its solubility and
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stability.
e Molecular Formula: CisH17CI2N7O3[1]
e Molecular Weight: 414.25 g/mol [1]

This molecular weight is inclusive of the hydrochloride (HCI) moiety. The contribution of the HCI
is approximately 36.46 g/mol , a value derived from the atomic weights of hydrogen (=1.01
g/mol ) and chlorine (=35.45 g/mol ).[2] For exacting stoichiometric calculations, it is crucial to
use the full molecular weight of the salt form.

Chemical Structure

The chemical structure of UCD38B dictates its biological activity, defining how it interacts with
its molecular target. The molecule is characterized by a substituted pyrimidine core.

Systematic (IUPAC) Name: A formal IUPAC name is not readily available in public databases.
SMILES String: CL.LNC(=N)NC(=0)c1nc(Cl)c(NCC(=0)OCc2ccccc2)ncIN[1]

This string provides a linear representation of the 2D chemical structure, which is essential for
computational modeling and database searches. The structure features a benzyl ester, a
chloro-substituted diaminopyrimidine ring, and a guanidinocarbonyl group, all of which
contribute to its binding affinity and inhibitory function.

Mechanism of Action: Targeting Urokinase-Type
Plasminogen Activator (uPA)

UCD38B HCI functions as an intracellular inhibitor of the urokinase-type plasminogen activator
(uPA). uPA is a serine protease that plays a critical role in cancer progression by mediating
extracellular matrix degradation, which is essential for tumor invasion and metastasis. By
inhibiting uPA, UCD38B disrupts this cascade. The downstream effect of this inhibition in high-
grade glioma cells is the induction of programmed necrosis, a regulated form of cell death
distinct from apoptosis.
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Caption: UCD38B HCI inhibits intracellular uPA, leading to programmed necrosis in glioma
cells and preventing tumor invasion.

Quantitative Data Summary

The efficacy of an inhibitor is quantified by metrics such as the half-maximal inhibitory
concentration (ICso). While specific ICso values for UCD38B HCI against uPA are not
consistently reported across public domains, its biological activity is well-established.
Researchers should determine the ICso empirically in their specific assay system.
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Parameter Value Cell Line/System
Molecular Weight 414.25 g/mol [1] N/A
Target UuPA[1] N/A
Induces programmed ) )
Reported Effect ) High-Grade Glioma Cells
necrosis[1]

Experimental Protocols

Adherence to rigorous and validated protocols is essential for reproducible results. The
following sections provide field-proven methodologies for working with UCD38B HCI.

Preparation of a 10 mM Stock Solution

Causality: A concentrated stock solution is prepared to minimize the volume of solvent (typically
DMSO) added to cell culture media, as high concentrations of DMSO can be cytotoxic. A 10
mM stock is a standard concentration for convenient downstream dilution.

Materials:

UCD38B HCI powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Calibrated precision balance

Vortex mixer
Procedure:

e Calculate Mass: Determine the mass of UCD38B HCI needed. For 1 mL of a 10 mM
solution:

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
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o Mass = 0.010 mol/L x 0.001 L x 414.25 g/mol x 1000 mg/g = 4.14 mg

o Weighing: Accurately weigh 4.14 mg of UCD38B HCI powder and place it into a sterile
microcentrifuge tube.

e Solubilization: Add 1 mL of anhydrous DMSO to the tube.

e Mixing: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. A brief, gentle warming in a 37°C water bath can aid dissolution if
necessary.

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles, which can degrade the compound. Store at -20°C or -80°C for long-term
stability.

General Workflow for a Cell-Based Assay

This diagram outlines a typical workflow for evaluating the effect of UCD38B HCI on a cancer
cell line.
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Caption: Standard workflow for assessing the cytotoxic/necrotic effects of UCD38B HCI on
cultured cells.

Conclusion and Future Directions

UCD38B HClI is a valuable research tool for investigating non-apoptotic cell death pathways
and the role of uPA in cancer biology, particularly in aggressive brain tumors. Its unique
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mechanism of inducing programmed necrosis offers a promising strategy to overcome
resistance to apoptosis-based therapies. Future research should focus on elucidating the
precise molecular signaling cascade downstream of uPA inhibition that leads to this form of cell
death, as well as exploring its efficacy in in vivo models and potential for combination therapies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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